1-[1-[(2,6-Dichlorophenyl)methyl]-2-oxopyridin-3-yl]-3-(2,6-dimethylphenyl)urea

Specification

• CAS No.: 400084-73-3
• Molecular Formula: C21H19Cl2N3O2
• Molecular Weight: 416.3
• IUPAC Name: 1-[1-[(2,6-dichlorophenyl)methyl]-2-oxopyridin-3-yl]-3-(2,6-dimethylphenyl)urea
• Standard InChI: InChI=1S/C21H19Cl2N3O2/c1-13-6-3-7-14(2)19(13)25-21(28)24-18-10-5-11-26(20(18)27)12-15-16(22)8-4-9-17(15)23/h3-11H,12H2,1-2H3,(H2,24,25,28)
• Standard InChI Key: KKCPLLLJGDQCRB-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)NC2=CC=CN(C2=O)CC3=C(C=CC=C3Cl)Cl

Introduction

The compound 1-[1-[(2,6-Dichlorophenyl)methyl]-2-oxopyridin-3-yl]-3-(2,6-dimethylphenyl)urea is a complex organic molecule featuring a urea backbone with specific substitutions. It includes a pyridinone core substituted with a dichlorophenyl group and a dimethylphenyl group, contributing to its unique chemical properties. This compound is part of a broader class of diarylureas, which are significant in medicinal chemistry due to their potential biological activities.

Synthesis and Preparation

The synthesis of such diarylurea compounds typically involves the reaction of an isocyanate with an amine. For 1-[1-[(2,6-Dichlorophenyl)methyl]-2-oxopyridin-3-yl]-3-(2,6-dimethylphenyl)urea, this would involve the reaction of a pyridinone-derived isocyanate with a dimethylphenylamine in the presence of a suitable catalyst and solvent.

Biological Activity

While specific biological activity data for 1-[1-[(2,6-Dichlorophenyl)methyl]-2-oxopyridin-3-yl]-3-(2,6-dimethylphenyl)urea are not readily available, diarylureas in general have been explored for their antiproliferative and anticancer properties. Compounds with similar structures have shown promising results in inhibiting cancer cell growth by interacting with various cellular targets.

Research Findings and Future Directions

Research in the field of diarylureas highlights their potential as anticancer agents. Studies have demonstrated that modifications to the terminal phenyl moieties can significantly influence the biological activity of these compounds. Future research could focus on optimizing the structure of 1-[1-[(2,6-Dichlorophenyl)methyl]-2-oxopyridin-3-yl]-3-(2,6-dimethylphenyl)urea to enhance its therapeutic efficacy.